![molecular formula C5H4N4S2 B145636 2,6-Dithiopurine CAS No. 5437-25-2](/img/structure/B145636.png)
2,6-Dithiopurine
Overview
Description
Scientific Research Applications
2,6-Dimercaptopurine has been explored for various scientific research applications:
Chemistry: Used as a ligand in coordination chemistry for the detection and quantification of metal ions.
Biology: Studied for its potential as an enzyme inhibitor due to its structural similarity to purine bases.
Medicine: Investigated for its potential anticancer properties and as a therapeutic agent in the treatment of certain diseases.
Mechanism of Action
The mechanism of action of 2,6-Dimercaptopurine involves its interaction with various molecular targets and pathways:
Enzyme Inhibition: The compound can inhibit enzymes involved in purine metabolism by mimicking the structure of natural purine substrates.
DNA and RNA Synthesis Inhibition: It can interfere with the synthesis of DNA and RNA by incorporating into the nucleic acid chains, leading to the disruption of normal cellular processes.
Chelation: The mercapto groups can chelate metal ions, which can affect the activity of metalloenzymes and other metal-dependent biological processes.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,6-Dimercaptopurine can be achieved through several methods. One common approach involves the reaction of 2,6-dichloropurine with thiourea. The reaction typically takes place in an aqueous medium under reflux conditions, leading to the formation of 2,6-Dimercaptopurine. The reaction can be represented as follows:
2,6-Dichloropurine+Thiourea→2,6-Dimercaptopurine+Hydrogen Chloride
Another method involves the use of gold nanoparticles functionalized with 2,6-Dimercaptopurine for the sensitive and selective colorimetric determination of cadmium ions in various samples .
Industrial Production Methods
Industrial production methods for 2,6-Dimercaptopurine are not well-documented in the literature. the synthesis methods mentioned above can be scaled up for industrial production with appropriate optimization of reaction conditions and purification processes.
Chemical Reactions Analysis
Types of Reactions
2,6-Dimercaptopurine undergoes various chemical reactions, including:
Oxidation: The mercapto groups can be oxidized to form disulfides.
Substitution: The mercapto groups can participate in substitution reactions with electrophiles.
Chelation: The compound can form chelates with metal ions, which is useful in analytical chemistry.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, iodine.
Electrophiles: Alkyl halides, acyl halides.
Chelating Agents: Metal ions such as cadmium, gold.
Major Products Formed
Disulfides: Formed through oxidation of mercapto groups.
Substituted Derivatives: Formed through substitution reactions.
Metal Chelates: Formed through chelation with metal ions.
Comparison with Similar Compounds
2,6-Dimercaptopurine can be compared with other similar compounds, such as:
6-Mercaptopurine: A well-known antimetabolite used in the treatment of leukemia. Unlike 2,6-Dimercaptopurine, it has only one mercapto group at the 6 position.
2,6-Dithiopurine: Another derivative with similar properties but different applications.
Thiopurinol: A compound related to 6-Mercaptopurine, used for its chemopreventive properties.
properties
IUPAC Name |
3,7-dihydropurine-2,6-dithione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N4S2/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H3,6,7,8,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQPMXSMUUILNFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(N1)C(=S)NC(=S)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N4S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00202744 | |
Record name | 2,6-Dithiopurine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00202744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5437-25-2 | |
Record name | 3,9-Dihydro-1H-purine-2,6-dithione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5437-25-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Dithiopurine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005437252 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Purine-2,6-dithiol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=15989 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,6-Dithiopurine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00202744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,7-dihydro-1H-purine-2,6-dithione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.189 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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